(2R,4R,5R)-5-((Benzoyloxy)methyl)-3-oxotetrahydrofuran-2,4-diyl dibenzoate

• IUPAC Name: [(2R,3R,5R)-3,5-dibenzoyloxy-4-oxooxolan-2-yl]methyl benzoate
• InChI: InChI=1S/C26H20O8/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20,22,26H,16H2/t20-,22-,26-/m1/s1
• InChI Key: XNTDXEVKPQUSSA-RQNQAMLKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)OCC2C(C(=O)C(O2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H](C(=O)[C@H](O2)OC(=O)C3=CC=CC=C3)OC(=O)C4=CC=CC=C4
• Molecular Formula: C26H20O8
• Molecular Weight: 460.4 g/mol
• CAS No.: 157037-56-4

Description

(2R,4R,5R)-5-((Benzoyloxy)methyl)-3-oxotetrahydrofuran-2,4-diyl dibenzoate is a useful research compound. Its molecular formula is C26H20O8 and its molecular weight is 460.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Occurrence, Fate, and Behavior in Aquatic Environments

A study by Haman et al. (2015) reviews parabens, which are esters of para-hydroxybenzoic acid, similar in structure to the compound , highlighting their occurrence, fate, and behavior in aquatic environments. Parabens, used as preservatives in various products, have been detected in water bodies, indicating their persistence and potential environmental impacts. The study discusses the biodegradability of parabens and their transformation into more stable and potentially toxic halogenated by-products (Haman, Dauchy, Rosin, & Munoz, 2015).

Health Aspects of Methyl Paraben

Methyl paraben, another paraben compound similar in function to benzoate esters, is discussed by Soni et al. (2002) in terms of its health aspects, highlighting its extensive use as a preservative and its comprehensive toxicological profile. The study underscores the compound's absorption, metabolism, and the lack of evidence for accumulation in the body, alongside its non-toxic nature upon acute exposure (Soni, Taylor, Greenberg, & Burdock, 2002).

Synthetic Procedures and Biological Interest

Research on benzazoles, which share a benzoyloxy component with the compound , is covered by Rosales-Hernández et al. (2022), focusing on their synthetic procedures and biological interest. This review highlights the diverse biological activities of benzazole derivatives and their potential therapeutic applications, providing insights into synthetic strategies and the pharmacological relevance of such compounds (Rosales-Hernández, Mendieta-Wejebe, Tamay-Cach, & Cruz, 2022).

Analytical Methods in Antioxidant Activity

Munteanu and Apetrei (2021) review analytical methods used in determining antioxidant activity, relevant to understanding the chemical properties and potential applications of compounds like "(2R,4R,5R)-5-((Benzoyloxy)methyl)-3-oxotetrahydrofuran-2,4-diyl dibenzoate". This research outlines various tests for assessing antioxidant capacity, highlighting the importance of these compounds in food engineering, medicine, and pharmacy (Munteanu & Apetrei, 2021).